Cas no 788-09-0 ( )

• Product name: &nbsp
• CAS No: 788-09-0
• MF: C₁₆H₁₇NO
• MW: 239.31228
• CID: 984391
• PubChem ID: 224461

  Chemical and Physical Properties

Names and Identifiers

• N-(1,3-diphenylpropan-2-yl)formamide
• 2-Formamino-1,3-diphenyl-propan
• 2-Formamino-1.3-diphenyl-propan
• AC1L5DB8
• Ambcb5102186
• CBDivE_001910
• CTK2I0226
• N-(1-Benzyl-2-phenyl-aethyl)-formamid
• N-(1-benzyl-2-phenyl-ethyl)-formamide
• NSC12926
• Oprea1_326211
• NSC-12926
• 788-09-0
• 1-benzyl-2-phenylethylformamide
• BDBM50551698
• SR-01000195113-1
• SR-01000195113
• AKOS016031667
• DTXSID70279504
• CHEMBL4764428
• Cambridge id 5102186
•  

• Inchi： InChI=1S/C16H17NO/c18-13-17-16(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,13,16H,11-12H2,(H,17,18)
• InChI Key： KOFWTKQQQJTHTD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(CC2=CC=CC=C2)NC=O

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.61320